Cas no 312519-98-5 (4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide
• CAS No: 312519-98-5
• MF: C₁₄H₁₄ClNO₃S
• MW: 311.783861637115
• CID: 6005316
• PubChem ID: 706360
• Update Time: 2025-06-07

4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide
• 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzenesulfonamide
• SR-01000523853-1
• F1055-0225
• Oprea1_338134
• SR-01000523853
• 312519-98-5
• AKOS002271814
• Oprea1_501273
• MFCD00724489

• Inchi： 1S/C14H14ClNO3S/c1-9-8-14(17)10(2)7-13(9)16-20(18,19)12-5-3-11(15)4-6-12/h3-8,16-17H,1-2H3
• InChI Key： PEDDDCGNFUBLBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=C(C)C(=CC=1C)O)(=O)=O

Computed Properties

• Exact Mass: 311.0382922g/mol
• Monoisotopic Mass: 311.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide

4-Chloro-N-(4-Hydroxy-2,5-Dimethylphenyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 312519-98-5, known as 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with chlorine and hydroxyl groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have demonstrated that the sulfonamide group plays a crucial role in enhancing the bioavailability and stability of the molecule. Additionally, the hydroxyl group at the para position of the phenyl ring contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets. These findings underscore the importance of this compound as a lead molecule in medicinal chemistry.

The synthesis of 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide involves a multi-step process that combines aromatic substitution and nucleophilic aromatic substitution reactions. The latest advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. These improvements are particularly significant for large-scale production in pharmaceutical industries.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various chemical processes, including chromatography and crystallography studies.

Recent research has also explored the biological activity of this compound. Studies have shown that it exhibits moderate anti-inflammatory activity and selective inhibition against certain enzymes involved in inflammatory pathways. Furthermore, preliminary toxicity studies indicate that this compound has a low toxicity profile, making it a promising candidate for further pharmacological evaluation.

The application of 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of more complex molecules with potential applications in agrochemicals and materials science. Its ability to act as a versatile building block in organic synthesis has made it an invaluable tool for researchers across multiple disciplines.

Looking ahead, ongoing research is focused on enhancing the bioactivity of this compound through structural modifications. Scientists are exploring the effects of substituting different groups at various positions on the benzene ring to optimize its pharmacokinetic properties. These efforts are expected to pave the way for novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 4-chloro-N-(4-hydroxy-2,5-dimethylphenyl)benzene-1-sulfonamide stands out as a versatile and promising compound with wide-ranging applications. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in modern chemical research. As ongoing investigations continue to unravel its potential, this compound is poised to make significant contributions to various scientific domains.